Cas no 78679-16-0 (1,4,5-trimethyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one)
78679-16-0 structure
Product Name:1,4,5-trimethyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one
CAS No:78679-16-0
MF:C12H16N2O
MW:204.268242835999
CID:1792982
PubChem ID:3061121
Update Time:2025-04-21
1,4,5-trimethyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1,4,5-trimethyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one
- 2H-1,5-benzodiazepin-2-one, 1,3,4,5-tetrahydro-1,4,5-trimethyl-
- 1,2,5-trimethyl-2,3-dihydro-1,5-benzodiazepin-4-one
- STK676304
- DTXSID80999943
- BRN 5541166
- CHEMBL4556179
- 1,3,4,5-Tetrahydro-1,4,5-trimethyl-2H-1,5-benzodiazepin-2-one
- 1,4,5-TRIMETHYL-2,3,4,5-TETRAHYDRO-1H-1,5-BENZODIAZEPIN-2-ONE
- 78679-16-0
- AKOS005594214
-
- Inchi: 1S/C12H16N2O/c1-9-8-12(15)14(3)11-7-5-4-6-10(11)13(9)2/h4-7,9H,8H2,1-3H3
- InChI Key: XFVPEPYIFNNMHP-UHFFFAOYSA-N
- SMILES: O=C1CC(C)N(C)C2C=CC=CC=2N1C
Computed Properties
- Exact Mass: 204.126263138g/mol
- Monoisotopic Mass: 204.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 23.6Ų
1,4,5-trimethyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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